Cas no 1247739-25-8 (5-Cyclopropyl-2-methylaniline)

• Product Name: 5-Cyclopropyl-2-methylaniline
• CAS No: 1247739-25-8
• MF: C₁₀H₁₃N
• MW: 147.2169
• MDL: MFCD16778827
• CID: 5063854
• Update Time: 2025-05-19

5-Cyclopropyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-methylaniline
• 5-Cyclopropyl-2-methylbenzenamine
• SY264031
• 5-Cyclopropyl-2-methylaniline

• MDL： MFCD16778827
• Inchi： 1S/C10H13N/c1-7-2-3-9(6-10(7)11)8-4-5-8/h2-3,6,8H,4-5,11H2,1H3
• InChI Key： CTIDFEMFPHBMPU-UHFFFAOYSA-N
• SMILES： N([H])([H])C1=C(C([H])([H])[H])C([H])=C([H])C(=C1[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-Cyclopropyl-2-methylaniline

Research Brief on 5-Cyclopropyl-2-methylaniline (CAS: 1247739-25-8): Recent Advances and Applications

5-Cyclopropyl-2-methylaniline (CAS: 1247739-25-8) is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Cyclopropyl-2-methylaniline as a key building block for the synthesis of small-molecule inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against specific kinase isoforms implicated in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's structure, resulting in improved potency and selectivity.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 5-Cyclopropyl-2-methylaniline derivatives. The study revealed that certain modifications to the aniline core enhanced the compounds' ability to disrupt bacterial cell wall synthesis, making them promising candidates for combating antibiotic-resistant pathogens. Notably, the derivatives showed low cytotoxicity against mammalian cells, suggesting a favorable safety profile.

From a synthetic chemistry perspective, advancements in the catalytic cyclopropanation of aniline derivatives have streamlined the production of 5-Cyclopropyl-2-methylaniline. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This method not only improved yield but also reduced the environmental impact compared to traditional approaches.

In conclusion, 5-Cyclopropyl-2-methylaniline (CAS: 1247739-25-8) continues to be a versatile and valuable compound in chemical and pharmaceutical research. Its applications span from oncology to antimicrobial therapy, and recent synthetic innovations have further enhanced its accessibility. Future research directions may include exploring its potential in other therapeutic areas and optimizing its pharmacokinetic properties for clinical development.